1-(3-((4-(Methylsulfonyl)piperidin-1-yl)sulfonyl)phenyl)ethanone

• IUPAC Name: 1-[3-(4-methylsulfonylpiperidin-1-yl)sulfonylphenyl]ethanone
• InChI: InChI=1S/C14H19NO5S2/c1-11(16)12-4-3-5-14(10-12)22(19,20)15-8-6-13(7-9-15)21(2,17)18/h3-5,10,13H,6-9H2,1-2H3
• InChI Key: HBSDTVPHPCNWDK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)S(=O)(=O)N2CCC(CC2)S(=O)(=O)C
• Molecular Formula: C14H19NO5S2
• Molecular Weight: 345.4 g/mol

Description

1-(3-((4-(Methylsulfonyl)piperidin-1-yl)sulfonyl)phenyl)ethanone, also known as MSPE, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Anticancer Applications

. They have shown promising results in inhibiting the growth of cancer cells and reducing tumor size.

Antiviral Applications

Some piperidine derivatives have shown significant activity against viruses. .

Antimalarial Applications

. They have shown effectiveness in inhibiting the growth of the malaria parasite.

Antimicrobial and Antifungal Applications

. They have shown effectiveness in inhibiting the growth of various types of bacteria and fungi.

Antihypertensive Applications

. They have shown effectiveness in reducing high blood pressure.

Analgesic and Anti-inflammatory Applications

. They have shown effectiveness in reducing pain and inflammation.

Anti-Alzheimer Applications

. They have shown effectiveness in improving cognitive function and reducing the symptoms of Alzheimer’s.

Antipsychotic Applications

. They have shown effectiveness in treating various psychiatric disorders.

Mechanism of Action

The mechanism of action for this compound isn’t specified in the available resources. Piperidine derivatives are present in more than twenty classes of pharmaceuticals and have various mechanisms of action depending on their specific structures and the functional groups present.

Future Directions

Piperidine derivatives, such as this compound, play a significant role in the pharmaceutical industry. Future research could focus on exploring the potential applications of this compound in drug discovery and development.